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Compound of Interest

Compound Name:
3-(Benzyloxy)-2-

chlorophenylboronic acid

CAS No.: 2377611-50-0

Cat. No.: B2968265

Get Quote

Executive Summary & Chemical Profile[1]
Effective disposal of 3-(Benzyloxy)-2-chlorophenylboronic acid requires a departure from

standard organic waste protocols due to its halogenated nature. Unlike simple boronic acids,

the chlorine substituent at the ortho position mandates that this compound be treated as

Halogenated Organic Waste.

Failure to segregate this compound correctly can contaminate non-halogenated waste streams,

leading to regulatory fines (RCRA violations) and the release of toxic byproducts (e.g., dioxins)

during standard incineration.
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Property Specification Operational Implication

Functional Groups
Boronic Acid (

), Chlorophenyl, Benzyloxy

Reactive: Boronic acids can

form reversible covalent bonds

with diols; susceptible to

deborylation.[1]

Primary Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp. Irrit.)

Requires full mucosal

protection (goggles/mask)

during handling.

Waste Class Halogenated Organic

CRITICAL: Must NOT be

mixed with non-halogenated

solvents (e.g., Acetone,

Ethanol) for fuel blending.[2]

Physical State Solid (Powder)
Dust generation is a primary

inhalation risk during transfer.

Immediate Safety & Spill Management
The Self-Validating Safety Check: Before handling waste, perform the "Glove-Box-Vent" check:

Glove: Nitrile gloves (minimum 0.11 mm thickness) are required. Double-glove if dissolving

in penetrating solvents (e.g., DCM).

Box: Is the waste container chemically compatible (HDPE or Glass) and secondary

containment present?

Vent: Is the operation occurring inside a certified fume hood?

Spill Response Protocol
If a spill occurs, do not simply wipe it up. Boronic acids can be persistent.[3] Follow this logic:

Spill Detected Assess Volume
(<10g vs >10g)

Don PPE:
Nitrile Gloves,

Goggles, Lab Coat

Isolate Area &
Prevent Drain Entry

Cover with
Absorbent Pads
(or Vermiculite)

Wet Wipe Clean
(Avoid Dust Generation)

Bag as
Solid Hazardous Waste
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Click to download full resolution via product page

Figure 1: Immediate spill response workflow emphasizing containment and dust suppression.

Disposal Procedures (The Core Protocol)
Core Directive: Do NOT attempt to chemically neutralize (quench) this compound via oxidation

(e.g., using

) unless you are a licensed waste treatment facility. Oxidation converts the boronic acid to a
phenol, potentially creating a more toxic waste product (chlorophenol) that requires even
stricter handling.

Scenario A: Solid Waste (Pure Compound)
Best for: Expired reagents, contaminated spatulas, weighing boats.

Container: Use a wide-mouth HDPE jar or a clear, heavy-duty hazardous waste bag.

Labeling: Must be labeled "Hazardous Waste - Solid, Toxic."

Constituents: Explicitly list "3-(Benzyloxy)-2-chlorophenylboronic acid" on the tag. Do not

use abbreviations.

Segregation: Keep separate from "Oxidizing Solids" to prevent potential exothermic

reactions.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Best for: Compound dissolved in solvents (DCM, THF, Methanol).

The Halogen Rule: Because the molecule contains Chlorine, ANY solution containing this

compound becomes Halogenated Waste.

Correct Stream:High-BTU Halogenated Waste (often Green Label in many institutions).

Incorrect Stream: Non-Halogenated Solvents (Red Label).
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Why? Non-halogenated waste is often used for fuel blending (energy recovery). Halogens

inhibit combustion and corrode incinerators, requiring a dedicated, higher-temperature

destruction facility.

Disposal Decision Tree

Waste Material:
3-(Benzyloxy)-2-chlorophenylboronic acid

Physical State?

Solid (Powder/Crystals) Liquid (Dissolved)

Segregate: Solid Hazardous Waste

Label: 'Toxic Solid Organic'

Destruction via
High-Temp Incineration

Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

CRITICAL: Dispose in
HALOGENATED WASTE Stream

Contaminated by
Chloro-group

Click to download full resolution via product page
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Figure 2: Waste segregation logic. Note that even if dissolved in non-halogenated solvents, the

presence of the chlorinated solute mandates the Halogenated Waste stream.

Regulatory & Compliance Context (RCRA)
While 3-(Benzyloxy)-2-chlorophenylboronic acid is not explicitly "P-listed" (Acutely

Hazardous) or "U-listed" (Toxic) by specific CAS name under US EPA regulations, it is

regulated under the "Mixture Rule" and "Derived-From Rule" principles.

Characteristic Waste: If the waste exhibits toxicity (D-codes), it is hazardous.

Halogenated Solvents (F-Codes): If dissolved in spent methylene chloride or similar, it

carries the F002 waste code.

Destruction Efficiency: Commercial incinerators require notification of halogen content to

maintain >99.99% destruction removal efficiency (DRE) and prevent acid gas emissions.

Final Scientist's Note:

"Treat the chlorine atom on the phenyl ring as the 'flag' for disposal. It dictates the cost, the

safety profile, and the environmental impact of the waste. When in doubt, 'Halogenated' is the

safer, more conservative classification."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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